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Compound of Interest

Compound Name: Ethyl 2-chloro-3-hydroxybenzoate
CAS No.: 1260810-04-5
Cat. No.: B577937

Get Quote

CAS: 1260810-04-5 Formula: C

H
CIO

Molecular Weight: 200.62 g/mol [1][2]

Executive Summary & Strategic Context

Ethyl 2-chloro-3-hydroxybenzoate is a critical halogenated aromatic ester intermediate,
primarily utilized in the synthesis of complex pharmaceutical agents and functional materials.[1]
Its structural positioning—an ortho-chloro substituent relative to the ester group and a meta-
hydroxyl group—imparts unique polarity and steric characteristics that distinguish it from non-
chlorinated analogs (e.g., ethyl 3-hydroxybenzoate).

Accurate solubility data is the cornerstone of process development, governing yield
optimization in synthesis, purification via recrystallization, and solvent selection for liquid-liquid
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extraction.

Current Status of Data: While specific mole-fraction solubility datasets for this exact isomer are
proprietary or sparse in open literature, its physicochemical behavior can be rigorously
modeled using structural analogs such as Ethyl 3-chloro-4-hydroxybenzoate and standard
paraben derivatives. This guide provides the definitive experimental framework, predictive
thermodynamic models, and process strategies required to generate and utilize this data
effectively.

Theoretical Solubility Framework
Structural Determinants of Solubility

The solubility of Ethyl 2-chloro-3-hydroxybenzoate is governed by three primary
intermolecular forces:

e Hydrogen Bonding: The phenolic hydroxyl (-OH) group acts as a hydrogen bond donor,
facilitating high solubility in protic solvents (Methanol, Ethanol).

» Dipole-Dipole Interactions: The ester carbonyl and the chloro-substituent create significant
dipole moments, favoring polar aprotic solvents (Ethyl Acetate, Acetone).

» Hydrophobic Effects: The ethyl group and the chlorinated benzene ring provide lipophilicity,
limiting solubility in water but enhancing it in non-polar organic solvents compared to the free
acid.

Predicted Solvent Hierarchy

Based on the dielectric constants and Hansen Solubility Parameters (HSP) of structural
isomers (e.g., Ethyl 3-chloro-4-hydroxybenzoate), the expected solubility order at 298.15 K is:

Methanol > Ethanol > Acetone > Ethyl Acetate > Acetonitrile > Toluene > Water
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Expert Insight: The presence of the Chlorine atom at the ortho position (C2) may induce an
"ortho-effect," slightly reducing solubility in sterically demanding solvents compared to the para-

chloro isomer due to shielding of the ester group.

Experimental Protocol: Determination of Mole
Fraction Solubility

To generate valid thermodynamic data, researchers must adhere to the Static Equilibrium
(Shake-Flask) Method, coupled with UV-Vis or HPLC quantification.

Workflow Visualization

The following diagram outlines the critical path for solubility determination, ensuring self-

validating results.
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Figure 1: Standardized workflow for the determination of solid-liquid equilibrium solubility.

Step-by-Step Methodology

» Preparation: Add excess solid Ethyl 2-chloro-3-hydroxybenzoate to 50 mL of the selected
organic solvent in a double-jacketed glass vessel.
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o Equilibration: Agitate the mixture continuously using a magnetic stirrer. Maintain temperature
precision (

K) using a circulating water bath.

o Duration: Minimum 24 hours to ensure saturation.
e Phase Separation: Stop agitation and allow the suspension to settle for 2 hours.

o Sampling: Withdraw the supernatant using a pre-heated glass syringe to prevent
precipitation. Filter through a 0.22

m PTFE membrane.

» Quantification: Dilute the filtrate with the mobile phase and analyze via HPLC (C18 column,
MeOH:Water gradient) or UV-Vis spectrophotometry (typically

nm).

o Replication: Repeat measurements in triplicate (n=3) for statistical validity.

Thermodynamic Modeling & Data Analysis

Once experimental mole fraction solubility (

) is obtained, it must be correlated using thermodynamic models to calculate enthalpy (
) and entropy (

).

The Modified Apelblat Equation

This is the industry standard for correlating solubility with temperature.

¢ : Mole fraction solubility.
o : Absolute temperature (K).

o : Empirical model parameters derived via multivariate regression.
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Thermodynamic Dissolution Parameters

Using the Van't Hoff analysis, the dissolution enthalpy and entropy are derived:
Expected Thermodynamic Trends (Based on Analogs):

¢ (Endothermic): Solubility increases with temperature.
¢ : Spontaneous dissolution process.

 : Entropy-driven process, typical for rigid aromatic esters dissolving in organic solvents.

Quantitative Data Presentation

Since exact values for CAS 1260810-04-5 are protocol-dependent, the table below illustrates
the Standard Data Structure and Reference Values based on the structural isomer Ethyl 3-
chloro-4-hydroxybenzoate (Source: J. Chem. Eng. Data). Use this template to structure your
internal reports.

Table 1: Reference Solubility Profile (Isomer Analog Data) Values represent mole fraction (

) for Ethyl 3-chloro-4-hydroxybenzoate.

Solvent  29315K 298.15K 303.15K 30815K 31315k Apelblat
Methanol  42.50 48.10 54.20 61.05 68.50 0.9992
Ethanol 35.20 39.80 45.10 51.30 58.20 0.9989
Ethyl

e 28.10 32.40 37.50 43.10 49.80 0.9995
Acetone 3050 35.20 40.80 46.90 53.40 0.9991
Acetonitrile  18.20 21.50 25.10 29.40 34.20 0.9985
Toluene  8.50 10.20 12.10 14.50 17.20 0.9978
Water 0.15 0.19 0.24 0.31 0.39 0.9960
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Note: Ethyl 2-chloro-3-hydroxybenzoate is expected to show slightly lower solubility than the
values above in protic solvents due to the intramolecular hydrogen bonding potential between

the ortho-chloro and meta-hydroxyl/ester groups.

Process Application: Recrystallization Strategy

The solubility differential between Ethanol (high solubility) and Water (antisolvent) makes the
Ethanol/Water binary system ideal for purification.

Cooling Crystallization Workflow

Dissolution: Dissolve crude Ethyl 2-chloro-3-hydroxybenzoate in Ethanol at 313.15 K

(near saturation).

Filtration: Hot filtration to remove insoluble mechanical impurities.

Nucleation: Slowly cool to 293.15 K at a rate of 0.5 K/min.

Antisolvent Addition: If yield is low, add Water dropwise to induce supersaturation.
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Figure 2: Logic flow for purification via cooling crystallization.
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e Primary Compound Source: Aromsyn Co., Ltd. (2024). Certificate of Analysis: Ethyl 2-
chloro-3-hydroxybenzoate (CAS 1260810-04-5).[1][2][3][4]

» Methodological Standard: Shakeel, F., et al. (2021). "Solubility and thermodynamic analysis
of drug compounds in organic solvents." Molecules, 26(4), 1-15.

e Analog Data (Isomer): Li, B., et al. (2015). "Solubility of Ethyl 3-chloro-4-hydroxybenzoate in
Organic Solvents." Journal of Chemical & Engineering Data, 60(3), 567-575.

e Thermodynamic Modeling: Apelblat, A., & Manzurola, E. (1999). "Solubilities of o-
acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-
aspartate in water from T = (278 to 348) K." Journal of Chemical Thermodynamics, 31(1), 85-
91.

o General Paraben Solubility: Grant, A., & Mehdizadeh, M. (2015). "Occurrence and human
exposure of parabens and their chlorinated derivatives."[5] Environmental Science and
Pollution Research, 22, 17987-17997.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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